![molecular formula C21H25NO6 B2463642 2-((3,4-Dimethylbenzyl)amino)-2-oxoethyl 3,4,5-trimethoxybenzoate CAS No. 1291871-14-1](/img/structure/B2463642.png)
2-((3,4-Dimethylbenzyl)amino)-2-oxoethyl 3,4,5-trimethoxybenzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-((3,4-Dimethylbenzyl)amino)-2-oxoethyl 3,4,5-trimethoxybenzoate, also known as DMTB, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields, including medicine and agriculture. DMTB is a white crystalline powder that is soluble in organic solvents such as ethanol and acetone. In
Scientific Research Applications
Carcinogenic Compound Quantification
A study by Murray et al. (1993) developed a gas chromatographic-mass spectrometric assay for measuring carcinogenic compounds, including 2-amino-3,8-dimethylimidazo and 2-amino-3,4,8-trimethylimidazo, in food. This method demonstrated the ability to detect these compounds at low levels in various foodstuffs, providing a tool for assessing potential carcinogenic risks in food items (Murray et al., 1993).
Inhibitory Effects on Radicals and DNA Oxidation
Chen and Liu (2016) explored the synthesis of imidazoquinoxalines, which involve reactions with compounds similar to 2-((3,4-Dimethylbenzyl)amino)-2-oxoethyl 3,4,5-trimethoxybenzoate. These compounds showed activity in trapping radicals and inhibiting DNA oxidation, suggesting potential applications in the study of oxidative stress and related diseases (Chen & Liu, 2016).
Antimicrobial and Anti-HIV Activities
Patel and Chikhalia (2006) synthesized compounds related to this compound and tested them for antibacterial and anti-HIV activities. The study highlighted the potential use of these compounds in developing treatments for various microbial infections and HIV (Patel & Chikhalia, 2006).
Synthesis of Basic Esters and Potential Pharmacological Applications
Frangatos et al. (1960) discussed the synthesis of basic esters of 3,4,5-trimethoxybenzoic acid, which is structurally related to the compound . This research can contribute to the understanding of the chemical properties and potential pharmacological applications of such compounds (Frangatos et al., 1960).
Role in Advanced Glycation End-Products Formation
Nemet et al. (2006) investigated methylglyoxal, a compound involved in the formation of advanced glycation end-products (AGEs), which are associated with diabetes and neurodegenerative diseases. The study of compounds like this compound can aid in understanding the role of similar structures in AGE formation (Nemet et al., 2006).
properties
IUPAC Name |
[2-[(3,4-dimethylphenyl)methylamino]-2-oxoethyl] 3,4,5-trimethoxybenzoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25NO6/c1-13-6-7-15(8-14(13)2)11-22-19(23)12-28-21(24)16-9-17(25-3)20(27-5)18(10-16)26-4/h6-10H,11-12H2,1-5H3,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UUZMLVRBKCLZAD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)CNC(=O)COC(=O)C2=CC(=C(C(=C2)OC)OC)OC)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25NO6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.